Cas no 1116136-42-5 (tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate
• CAS No: 1116136-42-5
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6576470
• Update Time: 2025-06-15

tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate

• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)20-9-6-12(7-10-20)13-11-19-14-5-4-8-18-15(13)14/h4-5,8,11-12,19H,6-7,9-10H2,1-3H3
• InChI Key： PBBFPFMDWOUAOI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2C3=NC=CC=C3NC=2)CC1

Additional information on tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate

Introduction to Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate (CAS No. 1116136-42-5)

Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1116136-42-5, belongs to a class of molecules known for their intricate structural features and potential biological activities. The presence of both pyrrolopyridine and piperidine moieties in its molecular framework suggests a high degree of complexity, which is often exploited in the design of novel therapeutic agents.

The< strong>tert-butyl group attached to the piperidine ring introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This structural feature is particularly important in drug design, as it can modulate the pharmacokinetic properties of the molecule. Additionally, the< strong>1H-pyrrolo[3,2-b]pyridin-3-yl moiety is a heterocyclic system that has been extensively studied for its role in various pharmacological applications. Pyrrolopyridines are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate neural pathways and treat neurological disorders. The< strong>piperidine scaffold is particularly relevant in this context, as it is a common component of many drugs used to treat conditions such as depression, anxiety, and Parkinson's disease. The combination of these structural elements in Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate makes it a promising candidate for further investigation in the field of neuropharmacology.

Recent studies have demonstrated that< strong>tert-butyl-substituted piperidines can enhance the bioavailability and metabolic stability of drug candidates. This has led to their incorporation into numerous clinical candidates that are currently undergoing preclinical or clinical evaluation. The< strong>1H-pyrrolo[3,2-b]pyridin-3-yl moiety has also been shown to improve binding affinity to certain enzymes and receptors, making it an attractive feature for drug design. These findings have prompted researchers to explore derivatives of this compound for potential therapeutic applications.

The synthesis of Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the< strong>tert-butyl group necessitates careful handling to avoid unwanted side reactions, while the construction of the pyrrolopyridine ring requires expertise in heterocyclic chemistry. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity.

The pharmacological profile of Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate has been the subject of several preclinical studies. These investigations have revealed that the compound exhibits promising activity against various biological targets relevant to neurological disorders. For instance, preliminary data suggest that it may interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects similar to those observed with existing treatments for conditions such as depression and epilepsy.

In addition to its potential neuropharmacological applications, Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate has shown promise in other areas of research. For example, its structural features make it a suitable candidate for developing inhibitors of enzymes involved in cancer progression. The< strong>piperidine scaffold is known to interact with ATP-binding sites on kinases and other enzymes, making it an attractive scaffold for drug design. By incorporating additional functional groups into this framework, researchers can fine-tune the binding properties of the molecule to achieve desired pharmacological effects.

The< strong>tert-butyl group not only provides steric hindrance but also enhances lipophilicity, which can improve membrane permeability and oral bioavailability. This property is particularly important for drugs that need to cross the blood-brain barrier or other biological membranes. The< strong>1H-pyrrolo[3,2-b]pyridin-3-yl moiety further contributes to these properties by adding another layer of complexity to the molecular structure. This complexity can lead to improved interactions with biological targets while minimizing off-target effects.

Ongoing research continues to explore new derivatives of Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate with enhanced pharmacological profiles. By modifying various functional groups within the molecule or introducing new structural motifs altogether, researchers aim to develop more effective therapeutic agents with improved safety profiles. These efforts are supported by advances in computational chemistry and high-throughput screening techniques that allow for rapid evaluation of large libraries of compounds.

In conclusion,< strong>Tert-butyl 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine-1-carboxylate (CAS No. 1116136-42-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of< strong>piperidine,< strong>tert-butyl, and< strong>1H-pyrrolo[3,2-b]pyridin-3-y!